Cas no 2900-27-8 (Boc-Phg-OH)

• Product Name: Boc-Phg-OH
• CAS No: 2900-27-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD00065588
• CID: 43554
• PubChem ID: 11010409
• Update Time: 2025-07-21

Boc-Phg-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-2-phenylacetic acid
• N-Boc-L-phenylglycine
• Boc-Phg-OH~N-(tert-Butoxycarbonyl)-L-phenylglycine
• Boc-Phg-OH
• N-alpha-tert-Butoxycarbonyl-L-phenylglycine
• Boc-L-phenylglycine
• N-(tert-Butoxycarbonyl)-L-2-phenylglycine
• BOC-D-PHG-OH
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacet
• (S)-N-(tert-butoxycarbonyl)-2-phenylglycine
• (S)-N-Boc-phenylglycine
• (S)-tert-Butoxycarbonylamino-phenyl-acetic acid
• BenzyltriphenylphosphoniuM chloride
• BOC-L-alpha-phenylglycine
• Boc-L-a-phenylglycine
• Boc-L-Phg-OH
• Boc-L-α-phenylglycine
• N-Boc-(S)-2-phenylglycine
• N-Boc-L-2-phenylglycine
• N-Boc-L-alpha-phenylglycine
• N-tert-butoxycarbonyl-L-phenylglycine
• (S)-BOC-L-PHENYLGLYCINE
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetic acid
• (S)-2-(tert-butoxycarbonylamino)-2-phenylacetic acid
• Boc-L-phenyl glycine
• PubChem12091
• N-Boc-L-phenyl glycine
• AKOS015924161
• (S)-N-tert-butoxycarbonyl-2-phenylglycine
• (s)-2-[(t-butoxycarbonyl)amino]-2-phenylacetic acid
• EN300-30946
• CHEMBL5022501
• HY-W011913
• Z317062680
• HOBFSNNENNQQIU-JTQLQIEISA-N
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylacetic acid
• AS-12739
• 2900-27-8
• DTXSID30451804
• A819716
• SCHEMBL264362
• (S)-2-tert-butoxycarbonylamino-2-phenylacetic acid
• B3211
• Boc-Phg-OH, >=99.0% (T)
• CS-W012629
• N-alpha-(t-Butyloxycarbonyl)-L-phenylglycine
• M03228
• J-017350
• (2s)-[(tert-butoxycarbonyl)amino](phenyl)ethanoic acid
• MFCD00065588
• BOC-L-alpha-phenylglycine,98%
• (S)-[(tert-butoxycarbonyl)amino](phenyl)acetic acid

• MDL： MFCD00065588
• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(17)14-10(11(15)16)9-7-5-4-6-8-9/h4-8,10H,1-3H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： HOBFSNNENNQQIU-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)O)C1C=CC=CC=1)=O)C(C)(C)C
• BRN： 3592362

Computed Properties

• Exact Mass: 251.11600
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: Not available
• Density: 1.182
• Melting Point: 91.0 to 95.0 deg-C
• Boiling Point: 407.2℃ at 760 mmHg
• Flash Point: 200.1°C
• Refractive Index: 1.532
• PSA: 75.63000
• LogP: 2.72790
• Specific Rotation: 144 ±2° (c=1%, in ethanol)
• Optical Activity: [α]20/D +144±2°, c = 1% in ethanol
• Solubility: Not available

Boc-Phg-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-Phg-OH

Comprehensive Guide to Boc-Phg-OH (CAS No. 2900-27-8): Properties, Applications, and Industry Insights

Boc-Phg-OH (CAS No. 2900-27-8), also known as N-tert-Butoxycarbonyl-phenylglycine, is a protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a Boc (tert-butoxycarbonyl) protecting group, which enhances its stability during chemical reactions. Its molecular formula, C₁₃H₁₇NO₄, and precise structure make it indispensable for designing complex peptides and drug intermediates.

In recent years, the demand for Boc-Phg-OH has surged due to its role in developing peptide-based therapeutics, a hot topic in biopharmaceutical innovation. Researchers frequently search for "Boc-Phg-OH solubility," "Boc-Phg-OH synthesis protocol," and "Boc-protected amino acids applications," reflecting its relevance in modern drug discovery. The compound's compatibility with solid-phase peptide synthesis (SPPS) further elevates its importance in producing high-purity peptides for clinical trials.

One of the standout features of Boc-Phg-OH is its ability to maintain chiral integrity, a critical factor for enantioselective synthesis. This aligns with the growing focus on green chemistry and sustainable manufacturing, as industries seek efficient methods to reduce waste. Users often inquire about "Boc-Phg-OH chiral purity" or "eco-friendly peptide coupling agents," highlighting the intersection of performance and environmental responsibility.

From a technical perspective, Boc-Phg-OH exhibits excellent solubility in organic solvents like DCM (dichloromethane) and DMF (dimethylformamide), making it versatile for lab-scale and industrial applications. Its melting point (~85–90°C) and stability under acidic conditions are frequently discussed in forums, particularly for optimizing deprotection steps in multi-step syntheses. These properties are crucial for researchers exploring "Boc group removal techniques" or "amino acid protecting group strategies."

The compound's role extends beyond traditional pharmaceuticals. With the rise of mRNA vaccines and personalized medicine, Boc-Phg-OH is increasingly used to modify delivery systems or stabilize bioactive molecules. Searches for "peptide-modified lipid nanoparticles" or "Boc-Phg-OH in drug formulation" underscore its expanding applications. This adaptability positions it as a key player in next-generation bioconjugation technologies.

Quality control is another critical aspect. Analytical techniques like HPLC and NMR are essential to verify the purity of Boc-Phg-OH, especially for GMP-compliant production. Queries such as "Boc-Phg-OH HPLC method" or "CAS 2900-27-8 specification sheet" reflect the need for reliable characterization data. Suppliers often provide certificates of analysis (CoA) to meet these stringent requirements.

In summary, Boc-Phg-OH (CAS No. 2900-27-8) remains a cornerstone in synthetic chemistry, bridging academic research and industrial applications. Its compatibility with emerging trends—AI-driven drug design, continuous flow chemistry, and biodegradable materials—ensures its enduring relevance. For laboratories and manufacturers, understanding its properties and applications is vital to leveraging its full potential in cutting-edge scientific endeavors.